Ethyl 2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetate

• IUPAC Name: ethyl 2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetate
• InChI: InChI=1S/C12H12N2O2S2/c1-2-16-10(15)8-17-12-13-11(14-18-12)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key: XEHREPKVUQHYLX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC(=NS1)C2=CC=CC=C2
• Molecular Formula: C12H12N2O2S2
• DSSTOX Substance ID: DTXSID701331625
• Molecular Weight: 280.4 g/mol
• Solubility: 6.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 33062-15-6

Description

Ethyl 2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetate is a useful research compound. Its molecular formula is C12H12N2O2S2 and its molecular weight is 280.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

• Ethyl 2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetate derivatives have been synthesized and evaluated for their pharmacological properties. For example, bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs were explored as glutaminase inhibitors, showing promise in attenuating the growth of human lymphoma B cells both in vitro and in a mouse xenograft model (Shukla et al., 2012).

Antimicrobial Activities

• Derivatives of this compound have been studied for their antimicrobial activities. A study on the synthesis of thiazoles and their fused derivatives demonstrated antimicrobial activity against bacterial and fungal strains, highlighting their potential as antimicrobial agents (Wardkhan et al., 2008).

Pharmacological Properties

• The reaction of 4-phenyl-4H-1,2,4-triazole-3-thione with ethyl bromoacetate resulted in ethyl [(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate, which was further processed to study its pharmacological properties, including antimicrobial activities and effects on the central nervous system in mice (Popiołek et al., 2011).

Antihypertensive and Vasodilator Activity

• Some 2-aryl-5-hydrazino-1,3,4-thiadiazoles, derived from similar chemical structures, have been synthesized and screened for antihypertensive activity, demonstrating a potential for developing new therapeutic agents with vasodilator activity (Turner et al., 1988).

Mechanism of Action

Target of Action

Compounds with a similar thiadiazole structure have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

The aromaticity of the thiadiazole ring, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, allows it to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

Compounds with a similar thiadiazole structure have been found to interact with various biochemical pathways, leading to their diverse biological activities .

Result of Action

Compounds with a similar thiadiazole structure have been found to exhibit diverse biological activities, suggesting that they may have multiple molecular and cellular effects .

Action Environment

The thiadiazole ring, a key structural component of this compound, is known to be slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .